Cas no 1337324-16-9 (3-(3-fluoro-5-methylphenyl)methylpyrrolidine)

• Product Name: 3-(3-fluoro-5-methylphenyl)methylpyrrolidine
• CAS No: 1337324-16-9
• MF: C₁₂H₁₆FN
• MW: 193.260546684265
• CID: 6275210
• PubChem ID: 84772826
• Update Time: 2025-06-25

3-(3-fluoro-5-methylphenyl)methylpyrrolidine Chemical and Physical Properties

Names and Identifiers

• 3-(3-fluoro-5-methylphenyl)methylpyrrolidine
• 1337324-16-9
• 3-[(3-fluoro-5-methylphenyl)methyl]pyrrolidine
• EN300-1854832

• Inchi： 1S/C12H16FN/c1-9-4-11(7-12(13)5-9)6-10-2-3-14-8-10/h4-5,7,10,14H,2-3,6,8H2,1H3
• InChI Key： BLGVQXAFJVELAX-UHFFFAOYSA-N
• SMILES： FC1C=C(C)C=C(C=1)CC1CNCC1

Computed Properties

• Exact Mass: 193.126677677g/mol
• Monoisotopic Mass: 193.126677677g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 12Ų

Additional information on 3-(3-fluoro-5-methylphenyl)methylpyrrolidine

Introduction to 3-(3-fluoro-5-methylphenyl)methylpyrrolidine (CAS No. 1337324-16-9)

3-(3-fluoro-5-methylphenyl)methylpyrrolidine, identified by its Chemical Abstracts Service (CAS) number 1337324-16-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of heterocyclic molecules characterized by a pyrrolidine core, which is a five-membered nitrogen-containing ring. The presence of both fluoro and methyl substituents on the aromatic ring introduces unique electronic and steric properties, making it a valuable scaffold for drug discovery and development.

The fluoro group at the 3-position of the phenyl ring enhances the metabolic stability and binding affinity of the molecule, while the methylpyrrolidine moiety contributes to its solubility and bioavailability. These structural features have positioned this compound as a promising candidate for further exploration in therapeutic applications, particularly in oncology, neurology, and anti-inflammatory drug development.

In recent years, there has been a surge in research focused on the synthesis and biological evaluation of pyrrolidine derivatives due to their diverse pharmacological activities. The 3-(3-fluoro-5-methylphenyl)methylpyrrolidine structure has been investigated for its potential as an intermediate in the synthesis of novel small-molecule drugs. Its unique chemical properties make it an attractive building block for medicinal chemists seeking to develop compounds with enhanced pharmacokinetic profiles.

One of the most compelling aspects of this compound is its versatility in medicinal chemistry. The pyrrolidine ring is known to be a privileged scaffold in drug design, with numerous examples of successful drugs featuring this motif. For instance, it has been incorporated into kinase inhibitors, G protein-coupled receptor (GPCR) modulators, and other bioactive molecules. The fluoro and methyl substituents further refine its pharmacological properties, enabling precise tuning of activity through structural modifications.

The synthesis of 3-(3-fluoro-5-methylphenyl)methylpyrrolidine involves multi-step organic transformations that highlight the ingenuity of modern synthetic methodologies. Key steps include nucleophilic substitution reactions, cyclization processes, and protection-deprotection strategies to achieve the desired regioisomerism. Advanced techniques such as transition-metal catalysis have been employed to enhance reaction efficiency and selectivity, underscoring the importance of innovative synthetic approaches in developing complex molecular architectures.

Recent advancements in computational chemistry have also played a pivotal role in understanding the structural-activity relationships (SAR) of this compound. Molecular modeling studies have revealed insights into how the fluoro, methyl, and pyrrolidine moieties interact with biological targets at the molecular level. These insights have guided medicinal chemists in optimizing lead compounds for improved efficacy and reduced toxicity.

The biological activity of 3-(3-fluoro-5-methylphenyl)methylpyrrolidine has been explored across multiple therapeutic areas. In oncology, derivatives of this compound have shown promise as inhibitors of aberrantly activated kinases that drive cancer growth. Preclinical studies have demonstrated their ability to disrupt signaling pathways critical for tumor progression while maintaining selectivity against normal cells. This selectivity is partly attributed to the electronic effects induced by the fluoro group, which modulates binding interactions with target proteins.

In neurology, research has focused on leveraging the pyrrolidine scaffold to develop treatments for neurological disorders such as Alzheimer's disease and Parkinson's disease. The compound's ability to cross the blood-brain barrier makes it an attractive candidate for central nervous system (CNS) applications. Additionally, its interaction with neurotransmitter receptors has been investigated for potential applications in treating cognitive impairments and mood disorders.

The anti-inflammatory potential of 3-(3-fluoro-5-methylphenyl)methylpyrrolidine has also been examined. By modulating inflammatory pathways, this compound may offer therapeutic benefits in conditions such as rheumatoid arthritis and inflammatory bowel disease. Preliminary studies suggest that it can inhibit key pro-inflammatory cytokines without significant side effects, positioning it as a promising candidate for further clinical development.

From a regulatory perspective, ensuring compliance with Good Manufacturing Practices (GMP) is essential when producing pharmaceutical intermediates like 3-(3-fluoro-5-methylphenyl)methylpyrrolidine. Quality control measures must be rigorously implemented to guarantee consistency and purity throughout the synthesis process. Analytical techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry are employed to verify the chemical identity and integrity of the final product.

The environmental impact of synthesizing such compounds cannot be overlooked either. Green chemistry principles are increasingly being integrated into pharmaceutical manufacturing processes to minimize waste generation and reduce energy consumption. For example, solvent-free reactions or catalytic methods that employ recyclable catalysts are being explored as alternatives to traditional synthetic routes.

The future direction of research on 3-(3-fluoro-5-methylphenyl)methylpyrrolidine lies in expanding its therapeutic applications through innovative drug design strategies. By combining computational modeling with experimental validation, scientists aim to develop next-generation drugs that are more effective and better tolerated than existing therapies. Collaborative efforts between academia and industry will be crucial in translating these findings into tangible clinical benefits for patients worldwide.